Cas no 1494326-33-8 (2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 1494326-33-8
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5531002
• PubChem ID: 82397897
• Update Time: 2025-07-22

2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• β-Amino-3-fluoro-2-methoxybenzenepropanol
• 1494326-33-8
• 2-amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol
• EN300-2000082
• 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol

• Inchi： 1S/C10H14FNO2/c1-14-10-7(5-8(12)6-13)3-2-4-9(10)11/h2-4,8,13H,5-6,12H2,1H3
• InChI Key： MLEPEMLKHVHJDO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC(CO)N

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.8±37.0 °C(Predicted)
• pka: 12.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol

Comprehensive Overview of 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 1494326-33-8)

2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 1494326-33-8) is a fluorinated aromatic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique structural combination of an amino group, a fluorine-substituted phenyl ring, and a methoxy group, making it a versatile intermediate for drug discovery and development. Its molecular formula, C₁₀H₁₄FNO₂, highlights its balanced hydrophobicity and polarity, which are critical for bioavailability and target binding in medicinal chemistry applications.

The growing interest in fluorinated compounds like 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol stems from their enhanced metabolic stability and membrane permeability, traits highly sought after in CNS (Central Nervous System) drug development. Researchers are particularly intrigued by its potential as a precursor for dopamine receptor modulators or serotonin reuptake inhibitors, given its structural resemblance to neurotransmitters. Recent studies also explore its role in cancer therapeutics, where fluorinated analogs show promise in overcoming drug resistance.

From a synthetic chemistry perspective, the CAS No. 1494326-33-8 compound offers a compelling case study for selective fluorination techniques. The 3-fluoro-2-methoxy substitution pattern on the phenyl ring presents challenges and opportunities for regioselective reactions, a topic frequently searched in academic databases. Its chiral center at the propanol moiety further underscores its utility in asymmetric synthesis, aligning with the pharmaceutical industry's demand for enantiopure intermediates.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol. Questions about biodegradability of fluorinated organics and sustainable synthesis routes rank high in search engine queries, reflecting societal shifts toward eco-friendly research. Innovative catalytic methods, such as photocatalysis or electrochemical fluorination, are being investigated to reduce the ecological footprint of its production.

Analytical characterization of this compound leverages advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the 19F-NMR signal—a hot topic in spectroscopic forums. The methoxy group's shielding effects and the fluoro substituent's influence on spin-spin coupling are frequently discussed in methodological papers, catering to an audience keen on structure-activity relationship (SAR) studies.

In the context of preclinical research, 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol has garnered attention for its potential to cross the blood-brain barrier (BBB)—a recurring search term in neuropharmacology. Computational modeling studies often highlight its logP value and hydrogen bonding capacity, parameters critical for predicting CNS activity. These features align with current trends in AI-driven drug design, where molecular descriptors are mined for machine learning applications.

Regulatory perspectives on fluorinated pharmaceuticals are another area of interest. While CAS No. 1494326-33-8 itself isn't classified as hazardous, its derivatives may require REACH compliance assessments—a key concern for industrial users. Patent literature reveals its inclusion in several PCT applications, often masked under generic Markush structures, reflecting the compound's commercial relevance.

The compound's stability under various pH conditions is frequently queried in formulation science circles. Its amino alcohol moiety suggests sensitivity to oxidative degradation, prompting studies on lyophilization or nanoparticle encapsulation as stabilization strategies. Such investigations resonate with the broader theme of drug delivery optimization, a consistently trending topic in PubMed searches.

Finally, the supply chain dynamics for 2-Amino-3-(3-fluoro-2-methoxyphenyl)propan-1-ol reflect larger trends in fine chemical distribution. With major producers concentrated in Asia and stringent GMP standards governing its synthesis, procurement-related searches often focus on certificates of analysis (CoA) and stable isotope-labeled versions for pharmacokinetic studies. These practical considerations complete the compound's profile as both a research tool and a potential therapeutic building block.